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Compound of Interest

Compound Name: MC70

Cat. No.: B15569671

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the P-glycoprotein (P-gp) inhibitory

activity of MC70, a potent, non-selective inhibitor of ABC transporters. This document details

the quantitative inhibitory concentration, outlines a standard experimental protocol for

determining such values, and explores the potential signaling pathways involved in its

mechanism of action.

Data Presentation: Quantitative Analysis of MC70
Inhibition
MC70 has been identified as a powerful inhibitor of P-glycoprotein (P-gp/ABCB1), a key

transporter involved in multidrug resistance in cancer. Its efficacy is quantified by its half-

maximal effective concentration (EC50).
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Compound Target EC50 Value Cell Lines Notes

MC70
P-glycoprotein

(P-gp, ABCB1)
0.69 µM Caco-2, MDCK

MC70 is a non-

selective inhibitor

and also

interacts with

other ABC

transporters like

ABCG2 and

ABCC1.

Experimental Protocol: P-glycoprotein Inhibition
Assay
The following is a detailed methodology for a standard cellular P-gp inhibition assay, such as

the Rhodamine 123 or Calcein-AM efflux assay, which are commonly used to determine the

EC50 value of P-gp inhibitors like MC70.

Objective: To quantify the inhibitory effect of a test compound (e.g., MC70) on the efflux activity

of P-glycoprotein in a cellular model.

Materials:

P-gp overexpressing cells (e.g., MCF7/ADR, KB-V1) and the corresponding parental cell line

(e.g., MCF7, KB-3-1).

Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum

(FBS) and antibiotics.

Phosphate-buffered saline (PBS).

P-gp substrate: Rhodamine 123 or Calcein-AM.

Test compound: MC70.

Positive control inhibitor: Verapamil or Cyclosporin A.
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96-well black, clear-bottom cell culture plates.

Fluorescence plate reader or flow cytometer.

Procedure:

Cell Seeding:

Seed the P-gp overexpressing and parental cells into 96-well plates at an appropriate

density.

Incubate the plates at 37°C in a humidified 5% CO2 incubator for 24-48 hours to allow for

cell attachment.

Compound Incubation:

Prepare serial dilutions of MC70 and the positive control in the assay buffer.

Remove the culture medium from the wells and wash the cells with PBS.

Add the different concentrations of the test and control compounds to the respective wells.

Include wells with assay buffer only as a negative control.

Incubate for a predetermined period (e.g., 30-60 minutes) at 37°C.

Substrate Loading:

Add the fluorescent P-gp substrate (e.g., Rhodamine 123 or Calcein-AM) to all wells at a

final concentration.

Incubate for a specific duration (e.g., 30-90 minutes) at 37°C, protected from light.

Efflux and Measurement:

After incubation, wash the cells with ice-cold PBS to remove the extracellular substrate.

Add fresh, pre-warmed assay buffer (without the substrate) to the wells. For efflux assays,

the buffer may or may not contain the inhibitor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15569671/docs?utm_src=pdf-body#in-depth-technical-guide-mc70-s-p-glycoprotein-inhibitory-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the intracellular fluorescence using a fluorescence plate reader or by harvesting

the cells for flow cytometry analysis.

Data Analysis:

Subtract the background fluorescence from all readings.

Normalize the fluorescence intensity of the treated cells to the control cells.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Determine the EC50 value by fitting the data to a sigmoidal dose-response curve using

appropriate software (e.g., GraphPad Prism).

Mandatory Visualizations
Experimental Workflow for EC50 Determination
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Caption: Workflow for determining the EC50 value of a P-gp inhibitor.
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Potential Signaling Pathway for P-gp Modulation
While the direct signaling cascade initiated by MC70 to inhibit P-gp is a subject of ongoing

research, literature suggests that the modulation of P-gp function and expression is often linked

to key cellular signaling pathways. The abstract from the study by Azzariti et al. indicates that

MC70 may influence the phosphorylation of Akt and MAPKs. The following diagram illustrates a

generalized pathway through which these kinases can regulate P-gp.
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Caption: Plausible signaling pathways involved in P-gp regulation.
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[https://www.benchchem.com/product/b15569671/docs#in-depth-technical-guide-mc70-s-p-
glycoprotein-inhibitory-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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